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Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-7-methylnaphthalene is a halogenated aromatic hydrocarbon belonging to the

naphthalene family. Its structure, featuring a bromine substituent and a methyl group on the

naphthalene core, makes it a potential intermediate in organic synthesis, particularly in the

development of more complex molecules for pharmaceutical and materials science

applications. Understanding the fundamental physical properties of this compound is crucial for

its effective handling, characterization, and utilization in research and development. This

technical guide provides a summary of the available physicochemical data for 2-Bromo-7-
methylnaphthalene.

Core Physical Properties
The physical characteristics of 2-Bromo-7-methylnaphthalene are essential for predicting its

behavior in various experimental settings. While experimentally determined data for some

properties are limited in publicly accessible literature, computed values from chemical

databases provide valuable estimates.

Table 1: Summary of Physical and Chemical Properties of 2-Bromo-7-methylnaphthalene
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Property Value Source

Molecular Formula C₁₁H₉Br [1][2]

Molecular Weight 221.09 g/mol [1][3]

Density 1.4 ± 0.1 g/cm³ (Predicted) [1]

Flash Point 137.6 ± 13.7 °C (Predicted) [1]

Refractive Index 1.646 (Predicted) [1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

CAS Number 187746-76-5 [1][2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Bromo-7-
methylnaphthalene are not readily available in the surveyed literature. However, standard

methodologies for determining these properties are well-established in organic chemistry.

Determination of Melting Point
A standard method for determining the melting point of a solid organic compound involves

using a melting point apparatus. A small, powdered sample of the crystalline material is packed

into a capillary tube and heated at a controlled rate. The temperature range over which the

substance melts, from the first appearance of liquid to the complete liquefaction of the solid, is

recorded as the melting point.

Determination of Boiling Point
For a non-volatile liquid, the boiling point can be determined by distillation. The compound is

heated in a distillation apparatus, and the temperature at which the vapor pressure of the liquid

equals the atmospheric pressure, and the liquid actively boils, is recorded as the boiling point.

For smaller quantities, a micro-boiling point determination method can be employed.
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Determination of Density
The density of a liquid can be determined using a pycnometer. The pycnometer is weighed

empty, then filled with the sample and weighed again. The volume of the pycnometer is known,

allowing for the calculation of the density by dividing the mass of the sample by its volume.

Determination of Refractive Index
The refractive index, a measure of how light bends as it passes through a substance, is

typically measured using a refractometer. A small drop of the liquid sample is placed on the

prism of the instrument, and the refractive index is read directly from the calibrated scale.

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-7-
methylnaphthalene was not found in the available literature, a general approach for the

synthesis of bromonaphthalenes can be inferred from procedures for related compounds. For

instance, the synthesis of 2-bromonaphthalene often involves the bromination of 2-naphthol.[4]

A plausible synthetic route for 2-Bromo-7-methylnaphthalene could involve the bromination of

7-methylnaphthalene.

A general workflow for a potential synthesis and purification process is outlined below.
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Caption: A generalized workflow for the potential synthesis and purification of 2-Bromo-7-
methylnaphthalene.

Conclusion
This technical guide summarizes the currently available physical property data for 2-Bromo-7-
methylnaphthalene. While computed values for several key properties are accessible, there is

a notable lack of experimentally determined data for its melting point, boiling point, and

solubility in the public domain. The provided information serves as a foundational resource for

researchers and professionals, highlighting the need for further experimental characterization

of this compound to fully unlock its potential in scientific and industrial applications. The

absence of information regarding its biological activity or complex experimental workflows

precludes the creation of signaling pathway or detailed process diagrams at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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